Cas no 1932787-52-4 ((1S,3S,4S,5R)-rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid)

• Product Name: (1S,3S,4S,5R)-rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• CAS No: 1932787-52-4
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 6801773
• PubChem ID: 72207680
• Update Time: 2025-06-13

(1S,3S,4S,5R)-rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AS-51962
• 1290625-54-5
• (1S,3S,4S,5R)-Rel-2-Boc-5-hydroxy-2-azabicyclo-[2.2.1]heptane-3-carboxylic acid
• 1932787-52-4
• (1S,3S,4S,5R)-Rel-2-Boc-5-hydroxy-2-azabicyclo-[2.2.1]heptane-3-carboxylicacid
• (1S,3S,4S,5R)-5-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• AKOS025405348
• (1S,3S,4S,5R)-rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• SCHEMBL21954605
• MFCD24843160
• F98391
• rel-(1S,3S,4S,5R)-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• (1S,3S,4S,5R)-2-(TERT-BUTOXYCARBONYL)-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID
• P14009

• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(17)13-6-4-7(8(14)5-6)9(13)10(15)16/h6-9,14H,4-5H2,1-3H3,(H,15,16)/t6-,7+,8+,9-/m0/s1
• InChI Key： SDTKFYMBKIVOOR-KDXUFGMBSA-N
• SMILES： O[C@@H]1C[C@@H]2C[C@H]1[C@@H](C(=O)O)N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.1Ų

Additional information on (1S,3S,4S,5R)-rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

Comprehensive Overview of (1S,3S,4S,5R)-rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS No. 1932787-52-4)

The compound (1S,3S,4S,5R)-rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS No. 1932787-52-4) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique bicyclo[2.2.1]heptane scaffold and functional groups, including the Boc-protected amine and carboxylic acid, make it invaluable for constructing complex molecular architectures. Researchers frequently employ this compound in the development of peptide mimetics, enzyme inhibitors, and biologically active molecules, particularly in drug discovery targeting neurological and metabolic disorders.

Recent trends in medicinal chemistry highlight the growing demand for stereochemically pure intermediates like 1932787-52-4, driven by the need for precision in drug design. The 5-hydroxy and carboxylic acid moieties enable versatile derivatization, aligning with current interests in PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical factor for reproducibility in preclinical studies. Notably, its azabicyclo core mimics natural product frameworks, addressing the pharmaceutical industry's focus on bioinspiration and fragment-based drug discovery.

From a synthetic perspective, the Boc group in (1S,3S,4S,5R)-rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid offers orthogonal protection strategies, facilitating selective reactions at other functional sites. This property is particularly relevant for solid-phase peptide synthesis (SPPS) and combinatorial chemistry, where modular building blocks are essential. Environmental considerations have also spurred interest in greener synthetic routes for such intermediates, with catalytic asymmetric synthesis and biocatalysis emerging as sustainable alternatives to traditional methods.

In drug development pipelines, derivatives of 1932787-52-4 have shown promise in modulating GPCRs (G-protein-coupled receptors) and ion channels, reflecting broader therapeutic applications. Its structural features align with Lipinski's Rule of Five, enhancing drug-likeness—a key consideration in AI-driven molecular design. As computational tools like AlphaFold and molecular docking gain traction, the demand for well-characterized intermediates like this compound continues to rise, bridging virtual screening with experimental validation.

Storage and handling recommendations for (1S,3S,4S,5R)-rel-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid emphasize protection from moisture and prolonged exposure to light, typically at -20°C under inert atmosphere. These protocols ensure stability, a frequent concern among researchers sourcing fine chemicals for long-term projects. The compound's CAS registry number (1932787-52-4) serves as a universal identifier, streamlining procurement and regulatory compliance across global markets.

Future research directions may explore its utility in macrocyclization strategies or as a precursor for bifunctional linkers in antibody-drug conjugates (ADCs). With the pharmaceutical industry's shift toward personalized medicine and targeted therapies, structurally nuanced intermediates like this will remain pivotal in addressing unmet medical needs while adhering to stringent quality-by-design (QbD) principles.